Ethyl 4-{[(6-methoxy-1,3-benzothiazol-2-yl) carbamoyl]amino}benzoate
Overview
Description
Ethyl 4-{[(6-methoxy-1,3-benzothiazol-2-yl) carbamoyl]amino}benzoate, also known as EMB, is a compound that has gained attention in the scientific community for its potential use in various applications. EMB is a synthetic compound that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of Ethyl 4-{[(6-methoxy-1,3-benzothiazol-2-yl) carbamoyl]amino}benzoate involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of topoisomerase II, a protein that is involved in DNA replication and cell division. This compound has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells by activating caspase-3, a protein that plays a key role in the process of programmed cell death. This compound has also been shown to inhibit the aggregation of amyloid-beta peptides, which are associated with the development of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
Ethyl 4-{[(6-methoxy-1,3-benzothiazol-2-yl) carbamoyl]amino}benzoate has several advantages and limitations for lab experiments. One of the advantages of this compound is its ability to inhibit the growth of cancer cells, which makes it a potential candidate for the development of anticancer drugs. Another advantage of this compound is its ability to inhibit the aggregation of amyloid-beta peptides, which makes it a potential candidate for the development of drugs for the treatment of Alzheimer's disease. One of the limitations of this compound is its complex synthesis method, which requires expertise in organic chemistry.
Future Directions
There are several future directions for the study of Ethyl 4-{[(6-methoxy-1,3-benzothiazol-2-yl) carbamoyl]amino}benzoate. One of the future directions is the development of this compound-based drugs for the treatment of cancer and Alzheimer's disease. Another future direction is the study of the mechanism of action of this compound in more detail, which could lead to the development of more effective drugs. Additionally, the study of the biochemical and physiological effects of this compound could lead to the discovery of new targets for drug development.
Conclusion:
This compound is a compound that has gained attention in the scientific community for its potential use in various applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. This compound has several potential applications, including the development of drugs for the treatment of cancer and Alzheimer's disease. Further research is needed to fully understand the potential of this compound and to develop more effective drugs based on its properties.
Scientific Research Applications
Ethyl 4-{[(6-methoxy-1,3-benzothiazol-2-yl) carbamoyl]amino}benzoate has been studied for its potential use in various scientific research applications. One of the most significant applications of this compound is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the aggregation of amyloid-beta peptides, which are associated with the development of Alzheimer's disease.
properties
IUPAC Name |
ethyl 4-[(6-methoxy-1,3-benzothiazol-2-yl)carbamoylamino]benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4S/c1-3-25-16(22)11-4-6-12(7-5-11)19-17(23)21-18-20-14-9-8-13(24-2)10-15(14)26-18/h4-10H,3H2,1-2H3,(H2,19,20,21,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLJNILWPDOTKOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)NC2=NC3=C(S2)C=C(C=C3)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20314959 | |
Record name | F0327-0028 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20314959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
371.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69123-52-0 | |
Record name | NSC290499 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=290499 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | F0327-0028 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20314959 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.